Cas no 2034416-26-5 (3-(3-chlorophenyl)-N-[(furan-3-yl)methyl]-N-[(thiophen-2-yl)methyl]propanamide)

• Product Name: 3-(3-chlorophenyl)-N-[(furan-3-yl)methyl]-N-[(thiophen-2-yl)methyl]propanamide
• CAS No: 2034416-26-5
• MF: C₁₉H₁₈ClNO₂S
• MW: 359.86972284317
• CID: 5377308
• Update Time: 2025-05-20

3-(3-chlorophenyl)-N-[(furan-3-yl)methyl]-N-[(thiophen-2-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)propanamide
• 3-(3-chlorophenyl)-N-[(furan-3-yl)methyl]-N-[(thiophen-2-yl)methyl]propanamide

• Inchi： 1S/C19H18ClNO2S/c20-17-4-1-3-15(11-17)6-7-19(22)21(12-16-8-9-23-14-16)13-18-5-2-10-24-18/h1-5,8-11,14H,6-7,12-13H2
• InChI Key： KBRAMTKBZRIYHJ-UHFFFAOYSA-N
• SMILES： C(N(CC1C=COC=1)CC1SC=CC=1)(=O)CCC1=CC=CC(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 3-(3-chlorophenyl)-N-[(furan-3-yl)methyl]-N-[(thiophen-2-yl)methyl]propanamide

Exploring the Potential of 3-(3-chlorophenyl)-N-[(furan-3-yl)methyl]-N-[(thiophen-2-yl)methyl]propanamide (CAS No. 2034416-26-5) in Modern Chemistry

The compound 3-(3-chlorophenyl)-N-[(furan-3-yl)methyl]-N-[(thiophen-2-yl)methyl]propanamide (CAS No. 2034416-26-5) is a fascinating molecule that has garnered attention in the field of organic and medicinal chemistry. With its unique structural features, including a chlorophenyl group, furan, and thiophene moieties, this compound presents a rich area for research and potential applications. In this article, we delve into its properties, synthesis, and emerging uses, while addressing common queries from researchers and industry professionals.

One of the key aspects of 3-(3-chlorophenyl)-N-[(furan-3-yl)methyl]-N-[(thiophen-2-yl)methyl]propanamide is its hybrid structure, which combines aromatic and heterocyclic components. The presence of chlorine in the phenyl ring enhances its reactivity, making it a candidate for further functionalization. Meanwhile, the furan and thiophene groups contribute to its potential in materials science, given their electron-rich nature and role in conjugated systems. Researchers often search for "synthesis of chlorophenyl propanamide derivatives" or "applications of furan-thiophene hybrids," highlighting the growing interest in this compound.

From a synthetic perspective, 2034416-26-5 can be prepared through multi-step organic reactions, including amide coupling and alkylation. The choice of catalysts and solvents plays a critical role in achieving high yields and purity. Recent advancements in green chemistry have also prompted inquiries about "eco-friendly synthesis of 3-(3-chlorophenyl)propanamide," reflecting the shift toward sustainable practices in chemical manufacturing.

In terms of applications, 3-(3-chlorophenyl)-N-[(furan-3-yl)methyl]-N-[(thiophen-2-yl)methyl]propanamide is being explored in pharmaceutical research, particularly in drug discovery. Its structural motifs are commonly found in bioactive molecules, raising questions like "can this compound act as a kinase inhibitor?" or "potential therapeutic uses of furan-thiophene amides." While further studies are needed, early findings suggest promise in targeting specific enzymes or receptors.

Beyond pharmaceuticals, this compound's unique electronic properties make it relevant in materials science. The thiophene and furan rings are known for their roles in organic semiconductors and conductive polymers. Researchers investigating "organic electronics with heterocyclic amides" may find 2034416-26-5 an intriguing candidate for developing next-generation materials.

Market trends indicate a rising demand for specialized heterocyclic compounds like 3-(3-chlorophenyl)-N-[(furan-3-yl)methyl]-N-[(thiophen-2-yl)methyl]propanamide. Companies are increasingly seeking "high-purity chlorophenyl derivatives" for R&D purposes, driven by innovations in drug development and advanced materials. Regulatory compliance and safety remain top priorities, ensuring that such compounds are handled responsibly.

In conclusion, 3-(3-chlorophenyl)-N-[(furan-3-yl)methyl]-N-[(thiophen-2-yl)methyl]propanamide (CAS No. 2034416-26-5) represents a versatile and research-worthy molecule. Its hybrid structure opens doors to diverse applications, from pharmaceuticals to materials science. As interest grows in "heterocyclic amides with aromatic substituents" and "sustainable synthesis methods," this compound is poised to play a significant role in future scientific breakthroughs.